![molecular formula C6H4BrN3 B169598 7-Bromo-[1,2,3]triazolo[1,5-a]pyridine CAS No. 107465-26-9](/img/structure/B169598.png)
7-Bromo-[1,2,3]triazolo[1,5-a]pyridine
Overview
Description
Scientific Research Applications
Polynitrogenated Ligands
The synthesis of novel 7-{[1,2,3]triazolo[1,5-a]pyridin-3-yl}-[1,2,3]triazolo[1,5-a]pyridines has been explored, highlighting their potential as polynitrogenated ligands. These compounds are interesting for their potential application as helicating compounds or luminescent sensors, indicating a role in the development of advanced materials and sensing technologies (Abarca et al., 2004).
Preparation and Reactivity with Electrophiles
Research has delved into the preparation of 7-substituted triazolo[1,5a]pyridines through directed lithiation, demonstrating their reactivity with various electrophiles. This aspect of their chemistry is crucial for further functionalization and application in synthesis (Jones & Sliskovic, 1982).
Synthesis and Structural Analysis
Studies have shown efficient synthesis methods for triazolopyridines, such as 6-bromo-3-(pyridine-4-yl)-[1,2,4]triazolo[4,3-a]pyridine, using chlorinated agents under mild conditions. These methods are vital for developing structurally complex molecules, essential in various scientific fields, including pharmaceuticals and material sciences (El-Kurdi et al., 2021).
Antioxidant Activity
Research on [1,2,4]triazolo[1,5-a]pyridine derivatives has highlighted their antioxidant properties, establishing their potential in pharmacology and biochemistry. This study underscores the importance of such compounds in exploring new therapeutic agents (Smolsky et al., 2022).
Synthetic Intermediates
7-Bromo-[1,2,4]triazolo[4,3-c]pyrimidines have been synthesized, showcasing their utility as versatile synthetic intermediates for easy diversification. Their halogen functionalities enable various chemical transformations, making them valuable in synthetic organic chemistry (Tang et al., 2014).
Metalation and Cross-Coupling Reactions
Studies on the metalation of [1,2,3]triazolo[1,5-a]pyridines at the 7 position using different metal agents have shown their potential in forming cross-coupling products. This property is significant for developing new compounds in materials science and pharmaceuticals (Bentabed-Ababsa et al., 2009).
Substitution Reactions
The nucleophilic substitution reactions of 7-bromo-[1,2,3]triazolo[1,5-a]pyridine have been investigated, leading to various substituted derivatives. These reactions are key to understanding the reactivity of such compounds and their potential applications in synthesis and drug development (Abarca et al., 1988).
Safety and Hazards
Future Directions
The future directions for the study of 7-Bromo-[1,2,3]triazolo[1,5-a]pyridine and related compounds could involve their use as precursors of diazo compounds and corresponding metal carbenoids . Additionally, due to their resemblance in structure with the nucleotide base pair of DNA and RNA, pyrimidine derivatives are recognized as valuable compounds in the treatment of cancer .
Mechanism of Action
Target of Action
It is known that [1,2,3]triazolo[1,5-a]pyridines are used as precursors of tautomeric 2-(diazomethyl)pyridines . These compounds are involved in the synthesis of various types of nitrogen-containing heterocycles .
Mode of Action
It’s known that some 1,2,3-triazoles can undergo spontaneous electrocyclic ring opening to form isomeric α-diazoimines . This property allows triazoles to be used as precursors of diazo compounds and corresponding metal carbenoids .
Biochemical Pathways
The compound’s role as a precursor of diazo compounds and metal carbenes suggests it may be involved in various biochemical reactions .
Result of Action
Its role as a precursor of diazo compounds and metal carbenes suggests it may have significant effects in the synthesis of various types of nitrogen-containing heterocycles .
Action Environment
It’s known that the compound is a solid at room temperature , suggesting that it may be stable under a variety of conditions.
properties
IUPAC Name |
7-bromotriazolo[1,5-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3/c7-6-3-1-2-5-4-8-9-10(5)6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAEKJMJZBRKGRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CN=NN2C(=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60545700 |
Source
|
| Record name | 7-Bromo[1,2,3]triazolo[1,5-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60545700 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
107465-26-9 |
Source
|
| Record name | 7-Bromo[1,2,3]triazolo[1,5-a]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=107465-26-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Bromo[1,2,3]triazolo[1,5-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60545700 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-bromo-[1,2,3]triazolo[1,5-a]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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